Cas no 2229361-73-1 (tert-butyl 2-(1-methyl-1H-imidazol-5-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(1-methyl-1H-imidazol-5-yl)piperazine-1-carboxylate
• CAS No: 2229361-73-1
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 6435417
• PubChem ID: 165723609
• Update Time: 2025-05-25

tert-butyl 2-(1-methyl-1H-imidazol-5-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-methyl-1H-imidazol-5-yl)piperazine-1-carboxylate
• EN300-1903465
• 2229361-73-1

• Inchi： 1S/C13H22N4O2/c1-13(2,3)19-12(18)17-6-5-14-8-11(17)10-7-15-9-16(10)4/h7,9,11,14H,5-6,8H2,1-4H3
• InChI Key： YVSUOUYAVHDZAC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1=CN=CN1C)=O

Computed Properties

• Exact Mass: 266.17427596g/mol
• Monoisotopic Mass: 266.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59.4Ų

Additional information on tert-butyl 2-(1-methyl-1H-imidazol-5-yl)piperazine-1-carboxylate

tert-butyl 2-(1-methyl-1H-imidazol-5-yl)piperazine-1-carboxylate

The compound tert-butyl 2-(1-methyl-1H-imidazol-5-yl)piperazine-1-carboxylate, with the CAS number 2229361-73-1, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in various therapeutic areas. The molecule consists of a piperazine ring, a tert-butyl group, and an imidazole moiety, which collectively contribute to its versatile chemical properties.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive compounds. The piperazine ring, a six-membered saturated heterocycle with two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with biological targets. In this compound, the piperazine ring is substituted at the 2-position with an imidazole group, which further enhances its potential for binding to protein targets.

The imidazole moiety, a five-membered aromatic heterocycle with two nitrogen atoms, is a common structural element in many bioactive molecules. In this compound, the imidazole ring is methylated at the 1-position, which adds electron-donating properties and may influence the overall electronic characteristics of the molecule. This modification can play a crucial role in optimizing the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

The tert-butyl group attached to the piperazine ring serves as a bulky substituent, which can provide steric protection and improve the compound's stability. Additionally, this group may contribute to lipophilicity, enhancing the molecule's ability to cross biological membranes. Recent research has emphasized the importance of balancing hydrophilicity and lipophilicity in drug candidates to achieve optimal bioavailability.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of efficient catalysts and green chemistry principles has been explored to optimize the synthesis pathway. For instance, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

The application of tert-butyl 2-(1-methyl-1H-imidazol-5-yl)piperazine-1-carboxylate extends beyond medicinal chemistry. Its structural versatility makes it a valuable intermediate in the synthesis of more complex molecules. For example, it can be used as a building block for constructing larger heterocyclic systems or for modifying existing drug candidates to improve their efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have revealed potential interactions with various protein targets, including kinases and G-protein coupled receptors (GPCRs). These findings underscore the compound's potential as a lead molecule in drug discovery programs.

In conclusion, tert-butyl 2-(1-methyl-1H-imidazol-5-yl)piperazine-1-carboxylate represents a promising compound with diverse applications in organic synthesis and drug development. Its unique structure and favorable chemical properties make it an attractive candidate for further exploration. As research continues to uncover new insights into its biological activity and synthetic potential, this compound is likely to play an increasingly important role in advancing therapeutic interventions.